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Abstract
Samarium-144 (¹⁴⁴Sm), a proton-rich, stable isotope of samarium, stands as a testament to

the violent, high-energy environments of stellar explosions. Unlike the majority of heavy

elements forged through the slow (s-) and rapid (r-) neutron capture processes, ¹⁴⁴Sm is a "p-

nucleus," exclusively synthesized through the photodisintegration of pre-existing heavier seed

nuclei in what is known as the gamma-process (or p-process). This technical guide delves into

the intricate role of ¹⁴⁴Sm in stellar nucleosynthesis, providing a comprehensive overview of its

production mechanisms, the experimental techniques used to elucidate its origins, and the

quantitative data that underpin our current understanding. This document is intended to serve

as a core reference for researchers in nuclear astrophysics, cosmochemistry, and related

fields.

Introduction to Samarium-144 and the p-Process
The vast majority of atomic nuclei heavier than iron are synthesized in stars through the

capture of neutrons. The slow neutron capture process (s-process) occurs over long timescales

in asymptotic giant branch (AGB) stars, while the rapid neutron capture process (r-process) is

associated with explosive events like neutron star mergers and some types of supernovae.[1]

However, a select group of approximately 35 stable, proton-rich isotopes, including ¹⁴⁴Sm,
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cannot be produced by these neutron-capture chains.[2] These are known as the p-nuclei, and

their existence points to a different nucleosynthetic pathway.

The leading theory for the formation of p-nuclei is the γ-process, which occurs in the

oxygen/neon-rich layers of massive stars during a core-collapse (Type II) supernova.[3][4] In

this extreme environment, with temperatures reaching 2-3 billion Kelvin (T₉ = 2-3), a torrent of

high-energy photons (gamma rays) triggers a series of photodisintegration reactions on pre-

existing s- and r-process seed nuclei.[4] These reactions, primarily of the type (γ,n), (γ,p), and

(γ,α), strip nucleons from the heavier seeds, driving the nucleosynthetic flow towards the

proton-rich side of the valley of beta-stability and producing the p-nuclei.[2] Samarium-144 is a

key product of this process, and its observed abundance provides a crucial constraint for

models of supernova explosions and galactic chemical evolution.

Nucleosynthetic Pathways to Samarium-144
The primary production route for ¹⁴⁴Sm is through a series of photodisintegration reactions on

heavier samarium and gadolinium isotopes that were previously synthesized by the s- and r-

processes. The most significant pathways involve the photoneutron reactions on nearby

isotopes.

A key production channel is believed to be the photodisintegration of ¹⁴⁶Sm.[5][6] Theoretical

models and experimental evidence suggest the following reaction sequences:

¹⁴⁶Sm(γ,2n) → ¹⁴⁴Sm[5]

¹⁴⁶Sm(γ,n) → ¹⁴⁵Sm(γ,n) → ¹⁴⁴Sm[5]

The rates of these reactions are highly sensitive to the stellar temperature and the energy

spectrum of the photon bath. At lower temperatures within the γ-process range, the (γ,n)

reaction on ¹⁴⁵Sm is predicted to be more dominant. However, as the temperature increases,

the (γ,2n) reaction on ¹⁴⁶Sm becomes a more significant contributor.[5]

The following diagram illustrates the primary photodisintegration pathways leading to the

production of Samarium-144 during the p-process.
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p-process production pathways to ¹⁴⁴Sm.

Quantitative Data
The accurate determination of nuclear reaction cross-sections and astrophysical reaction rates

is paramount for building reliable models of p-process nucleosynthesis. Below are tables

summarizing key quantitative data related to Samarium-144.

Table 1: Isotopic Abundances of Samarium

Isotope
Natural Abundance (%)[7]
[8]

Nucleosynthetic Origin[9]

¹⁴⁴Sm 3.07 p-process

¹⁴⁷Sm 14.99 s- and r-process

¹⁴⁸Sm 11.24 s- and r-process

¹⁴⁹Sm 13.82 s- and r-process

¹⁵⁰Sm 7.38 s-process

¹⁵²Sm 26.75 s- and r-process

¹⁵⁴Sm 22.75 r-process

Table 2: Photodisintegration Reaction Cross-Sections for the Production of ¹⁴⁴Sm
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Reaction Energy (MeV) Cross-Section (mb)[5]

¹⁴⁵Sm(γ,n)¹⁴⁴Sm 12.48 143.39

¹⁴⁵Sm(γ,n)¹⁴⁴Sm 15.00 355.16

¹⁴⁵Sm(γ,n)¹⁴⁴Sm 19.99 99.76

¹⁴⁶Sm(γ,2n)¹⁴⁴Sm 17.10 97.37

¹⁴⁶Sm(γ,2n)¹⁴⁴Sm 20.00 67.00

Table 3: Thermal Neutron Capture Cross-Sections of Samarium Isotopes

Isotope
Thermal Neutron Capture Cross-Section
(barns)[10]

¹⁴⁴Sm 1.64 ± 0.10

¹⁴⁷Sm 57 ± 3

¹⁴⁸Sm 2.4 ± 0.6

¹⁴⁹Sm 40140 ± 600

¹⁵⁰Sm 100 ± 4

¹⁵²Sm 206 ± 6

¹⁵⁴Sm 8.3 ± 0.4

Table 4: Isotopic Ratios of Samarium in Meteoritic Samples

Sample Type ¹⁴⁴Sm/¹⁵⁴Sm Ratio Reference

Carbonaceous Chondrites
~118 ppm deficit compared to

terrestrial
[9]

Lunar Meteorites (Dhofar 910) ε¹⁵⁰Sm = +123.4 [11]

Allende Meteorite (EK1-04)
Fractionation of s- and r-

process components
[12]
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Experimental Protocols
The experimental determination of the nuclear data presented above is a challenging

endeavor, often pushing the limits of available technology. The primary methods employed are

the activation technique and direct measurements using advanced detector systems.

The Activation Method
The activation method is a widely used technique for measuring the cross-sections of nuclear

reactions, particularly for astrophysical applications.[13] The general workflow is as follows:

Target Preparation: A highly enriched sample of the isotope of interest (e.g., ¹⁴⁶Sm) is

prepared. This often involves techniques like vacuum thermal deposition or molecular plating

to create a thin, uniform target on a suitable backing material.[1]

Irradiation: The target is irradiated with a beam of high-energy particles, such as gamma-

rays from a Laser Compton Scattering (LCS) source. The energy and flux of the beam are

carefully monitored.

Activity Measurement: After irradiation, the target is transferred to a low-background counting

station. The radioactive products of the reaction (e.g., ¹⁴⁵Sm or ¹⁴⁴Sm if it were radioactive)

decay, emitting characteristic gamma-rays. These gamma-rays are detected using a high-

purity germanium (HPGe) detector, which offers excellent energy resolution.[14][15]

Cross-Section Calculation: By measuring the number of decays of the product nuclei, and

knowing the beam flux, target thickness, and irradiation time, the reaction cross-section can

be calculated.

The following diagram illustrates the workflow of the activation method.
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Workflow of the activation method.
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Direct Measurement of Photoneutron Cross-Sections
For stable isotopes like ¹⁴⁴Sm, direct measurement of photoneutron cross-sections is possible.

A common experimental setup involves:

Gamma-Ray Source: A quasi-monochromatic gamma-ray beam is generated, often using

Laser Compton Scattering at facilities like NewSUBARU.[14] The energy of the gamma-ray

beam can be tuned to scan across the desired energy range.

Target: A highly enriched ¹⁴⁴Sm target is placed in the gamma-ray beam.

Neutron Detector: A highly efficient 4π neutron detector, such as an array of ³He proportional

counters embedded in a moderator, surrounds the target to detect the neutrons emitted from

(γ,n) reactions.

Data Acquisition: The neutron counts are recorded as a function of the incident gamma-ray

energy, allowing for the determination of the photoneutron cross-section.

Theoretical Framework: The Hauser-Feshbach
Model
Due to the vast number of reactions involved in the p-process network, it is not feasible to

experimentally measure all of them. Therefore, theoretical models are essential for calculating

the majority of the required reaction rates. The most widely used theoretical framework for this

purpose is the Hauser-Feshbach statistical model.[16][17]

The Hauser-Feshbach model assumes that a nuclear reaction proceeds through the formation

of a compound nucleus in a statistical equilibrium. The decay of this compound nucleus into

various outgoing channels is then governed by statistical probabilities. The key inputs for

Hauser-Feshbach calculations include:

Nuclear Level Densities: The density of excited states in the compound nucleus.

Optical Model Potentials: These describe the interaction between the projectile (e.g., a

gamma-ray) and the target nucleus.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.osti.gov/biblio/22390992
https://pos.sissa.it/053/137/pdf
http://nuclphys.sinp.msu.ru/books/astro/The-p-process-of-stellar-nucleosynthesis--astrophysics-and-n_2003_Physics-Re.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1262722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gamma-Ray Strength Functions: These describe the average electromagnetic properties of

the excited nucleus.

The accuracy of the Hauser-Feshbach calculations is highly dependent on the quality of these

input parameters, which are often constrained by experimental data where available. The

TALYS and NON-SMOKER codes are widely used computational tools for performing Hauser-

Feshbach calculations for astrophysical applications.[7][13]

The following diagram illustrates the logical relationship of inputs and outputs in the Hauser-

Feshbach model for calculating p-process reaction rates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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